Cas no 87123-46-4 (1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-)

1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl- structure
87123-46-4 structure
Product Name:1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-
CAS No:87123-46-4
MF:C10H11N5
MW:201.227840662003
CID:729557
Update Time:2024-01-31

1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Triazine,3-hydrazinyl-5-methyl-6-phenyl-
    • N-[(E)-benzylideneamino]-5-methyl-1H-1,2,4-triazol-3-amine
    • 1,2,4-Triazine, 3-hydrazinyl-5-methyl-6-phenyl-
    • Inchi: 1S/C10H11N5/c1-7-9(8-5-3-2-4-6-8)14-15-10(12-7)13-11/h2-6H,11H2,1H3,(H,12,13,15)
    • InChI Key: GNSZGUQQIIMCFD-UHFFFAOYSA-N
    • SMILES: N1C(C2=CC=CC=C2)=C(C)N=C(NN)N=1

Computed Properties

  • Exact Mass: 201.101445
  • Monoisotopic Mass: 201.101445
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 212
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66

Experimental Properties

  • Density: 1.264
  • Melting Point: 133-134 °C
  • Boiling Point: 413.32°C at 760 mmHg
  • Flash Point: 203.769°C
  • Refractive Index: 1.658
  • pka: 5.48±0.20(Predicted)
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